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Compound of Interest

Compound Name: 2,6-Dichlorobenzamide

Cat. No.: B151250

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

2,6-Dichlorobenzamide, commonly known as BAM, is a primary and highly persistent
metabolite of the nitrile herbicide dichlobenil (2,6-dichlorobenzonitrile).[1] Historically,
dichlobenil was widely used for weed control in both agricultural and non-agricultural settings.
[1] However, its application has led to significant environmental concerns due to the formation
of BAM. This technical guide provides a comprehensive overview of BAM, focusing on its
formation, environmental fate, analytical methodologies for its detection, and toxicological
significance.

The chemical stability and high water solubility of BAM contribute to its mobility in soil, leading
to the contamination of groundwater.[1][2] Consequently, BAM is one of the most frequently
detected pesticide metabolites in groundwater across Europe and North America, often
exceeding the European Commission's drinking water limit of 0.1 pug/L.[1] Understanding the
transformation of dichlobenil to BAM, its environmental behavior, and its potential health effects
is critical for environmental risk assessment and the development of effective remediation
strategies.[3]

Physicochemical Properties

A thorough understanding of the physicochemical properties of both dichlobenil and its
metabolite BAM is essential for predicting their environmental transport and fate.
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2,6-Dichlorobenzamide

Property Dichlobenil
(BAM)
Chemical Formula C7HsCI2N C7HsCI2NO
Molecular Weight 172.01 g/mol 190.02 g/mol [4]
White to pale yellow crystalline  White to brown-grey crystalline
Appearance ]
solid powder][3]
Water Solubility 18-25 mg/L 2,700 mg/L[5]
Vapor Pressure 5.5 x 10~* mm Hg at 20°C 4.8 x 107 mm Hg at 25°C[4]
Log Kow (Octanol-Water
N o 27-3.2 0.77[5]
Partition Coefficient)
Koc (Soil Organic Carbon-
290 - 740 cm3/g 30 cm3/g[4]

Water Partitioning Coefficient)

Formation and Environmental Fate

BAM is primarily formed in the soil through the microbial degradation of the parent herbicide,

dichlobenil.[1][6] This transformation is mediated by nitrile-degrading enzymes, specifically

nitrile hydratases, found in common soil bacteria.[6] The nitrile hydratase enzyme converts the

nitrile group of dichlobenil into an amide group, resulting in the formation of BAM.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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herbicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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